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Introduction

The ongoing conflict in Ukraine has led to the displacement of millions of individuals, creating a
significant refugee crisis.[1] Refugees are at a heightened risk of experiencing mental health
challenges, including post-traumatic stress disorder (PTSD), depression, and anxiety, due to
their exposure to traumatic events, loss, and the stressors associated with displacement and
resettlement.[2][3][4][5] Accurate assessment of the mental health needs of Ukrainian refugees
is crucial for developing and implementing effective support services and interventions by
researchers, scientists, and drug development professionals.

This document provides a detailed protocol for conducting mental health surveys among
Ukrainian refugees. It outlines ethical considerations, community engagement strategies,
validated screening instruments, a step-by-step data collection and analysis plan, and a
framework for disseminating the findings. The protocol is designed to be culturally sensitive and
trauma-informed, prioritizing the well-being and safety of the participants.

Ethical Considerations

Research involving refugees, a vulnerable population, necessitates a stringent ethical
framework.[6] Key ethical principles to adhere to include:
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e Voluntary and Informed Consent: Participants must be fully informed about the study's
purpose, procedures, potential risks, and benefits in their native language.[7][8] Consent
must be given voluntarily and without any coercion, and participants must be aware of their
right to withdraw at any time without penalty.[7][8]

o Confidentiality and Anonymity: All personally identifiable information must be kept
confidential.[7][8] Data should be anonymized as early as possible in the research process to
protect the identity of individuals.[8]

e Do No Harm (Non-maleficence): Researchers must take all possible measures to prevent re-
traumatization.[9] This includes providing a safe and comfortable environment for the survey,
having a clear protocol for responding to participants who exhibit distress, and ensuring that
guestions are phrased sensitively.

» Beneficence: The research should aim to produce a tangible benefit for the refugee
community.[6] This can be achieved by sharing the findings with organizations that provide
services to refugees to inform their programs.

» Justice: The selection of participants should be equitable, and the benefits and burdens of
the research should be distributed fairly.[6]

Experimental Protocols

This section details the step-by-step methodology for conducting a mental health survey with
Ukrainian refugees.

Phase 1: Preparatory and Ethical Framework

o Community Engagement: Establish partnerships with Ukrainian community leaders, cultural
centers, and refugee support organizations.[7][8][10][11] This is crucial for building trust and
ensuring the research is culturally appropriate and relevant.

e Form a Community Advisory Board (CAB): The CAB should consist of members of the
Ukrainian refugee community, community leaders, and representatives from partner
organizations.[11] The CAB will provide input on all stages of the research, from survey
design to the dissemination of results.
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o Obtain Ethical Approval: Submit the research protocol to an Institutional Review Board (IRB)
or a relevant research ethics committee for approval.

o Selection and Cultural Adaptation of Screening Tools: Select validated mental health
screening tools that have been translated into Ukrainian and/or Russian.[12][13] The CAB
should review the translated instruments to ensure cultural and linguistic appropriateness.

Phase 2: Participant Recruitment and Consent

o Recruitment: Utilize a community-based recruitment strategy. Work with community partners
to disseminate information about the study through trusted channels. Avoid direct recruitment
in settings where potential participants may feel pressured to participate (e.g., at a clinic
where they receive essential services).

¢ Informed Consent Process:

o Provide potential participants with an information sheet and consent form in their preferred
language (Ukrainian or Russian).

o Have a trained, bilingual researcher or interpreter go through the consent form with the
participant, explaining all aspects of the study and answering any questions.

o Emphasize the voluntary nature of participation and the right to withdraw.

o Obtain written informed consent. If a participant is unable to write, verbal consent can be
obtained and documented with a witness present.

Phase 3: Data Collection

e Survey Administration:

[¢]

Conduct surveys in a private, safe, and comfortable location.

[¢]

Surveys should be administered by trained, bilingual data collectors who are
knowledgeable about trauma-informed care.

[e]

Offer participants the choice of completing the survey themselves or having it administered
as an interview.
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e Immediate Support Protocol:

o Have a list of local mental health resources available in Ukrainian and Russian to provide
to participants.

o If a participant shows signs of severe distress or expresses suicidal ideation, the data
collector must immediately follow a pre-defined protocol to connect the individual with
appropriate mental health support.

Phase 4: Data Management and Analysis

o Data Security: Store all data securely. Anonymize data by replacing names with unique
identification numbers.

 Statistical Analysis Plan:

o Descriptive Statistics: Calculate frequencies, means, and standard deviations to describe
the demographic characteristics of the sample and the prevalence of mental health
symptoms.

o Inferential Statistics: Use chi-square tests to compare prevalence rates across different
demographic groups (e.g., gender, age). Use t-tests or ANOVA to compare mean scores
on the mental health scales across groups.

Phase 5: Dissemination and Follow-up

o Community Dissemination: Share a summary of the research findings with the participating
community in an accessible format (e.g., a short report in Ukrainian).

e Academic Dissemination: Publish the findings in peer-reviewed journals and present them at
scientific conferences.

¢ Provide Resources: Ensure all participants have access to the list of mental health resources
provided during the data collection phase.

Data Presentation
Validated Mental Health Screening Tools
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The following table summarizes validated screening tools that are available in Ukrainian and/or

Russian and are recommended for use in mental health surveys with Ukrainian refugees.

Tool Name Condition(s) Screened

Language Availability

Patient Health Questionnaire-9

Depression Ukrainian, Russian[12]
(PHQ-9)
Generalized Anxiety Disorder-7 ) . )

Anxiety Ukrainian, Russian[12][14]
(GAD-7)
PTSD Checklist for DSM-5 Post-Traumatic Stress o ]

) Ukrainian, Russian[13][15]
(PCL-5) Disorder
Refugee Health Screener-15 General Emotional Distress ]
. . Russian[16]

(RHS-15) (Anxiety, Depression, PTSD)
WHO-5 Well-Being Index General Well-being Ukrainian[17]
Mental Health Inventory-5 o

General Mental Health Ukrainian[17]
(MHI-5)
Kessler-6 (K6) Psychological ] ) o

Psychological Distress Ukrainian[17]

Distress Scale

Prevalence of Mental Health Conditions in Ukrainian

Refugees

The following table summarizes findings from various studies on the prevalence of mental

health conditions among Ukrainian refugees.
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Prevalence
Sample Instrument( Prevalence Prevalence
Study . of .
Size s) Used . of Anxiety of PTSD
Depression
Internally
Shevlin et al. Displaced ICD-11
] o 22% 18% 21%
(2018) Persons in criteria
Ukraine
Mesa-Vieira Multiple
et al. (2022) -  studies of Various ~25% - ~31%][3]
Meta-analysis  refugees
11,053
Blackmore et o
refugees and Clinical
al. (2022) - _ _ 32% - 31%[2]
] asylum diagnosis
Meta-analysis
seekers
Henkelmann Refugees in Self-reported
et al. (2020) -  high-income and 30-40% 13-42% 29-37%[4]
Meta-analysis  countries diagnosed
Nationwide
o PSS-10, 52% _
Ukrainian 47.2% (high
714 refugees  GAD-7, PCL- - (moderate to
Survey levels)[18]
5 severe)
(2023)
Visualization

Experimental Workflow

The following diagram illustrates the workflow for the proposed protocol for conducting mental
health surveys among Ukrainian refugees.
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Caption: Workflow for the mental health survey protocol.
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Conclusion

This application note provides a comprehensive and ethically sound protocol for conducting
mental health surveys among Ukrainian refugees. By following these guidelines, researchers
can collect valuable data to inform the development of culturally appropriate and effective
mental health support services for this vulnerable population, while prioritizing the safety and
well-being of the participants. The use of validated and culturally adapted screening tools,
coupled with a strong community engagement framework, is essential for the success and
ethical integrity of such research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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